Cas no 60058-16-4 (4-hydroxy-1,5-Naphthyridin-2(1H)-one)

• Product Name: 4-hydroxy-1,5-Naphthyridin-2(1H)-one
• CAS No: 60058-16-4
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD13179313
• CID: 1028877
• PubChem ID: 54720993
• Update Time: 2025-10-30

4-hydroxy-1,5-Naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1,5-Naphthyridin-2(1H)-one
• 4-hydroxy-1H-1,5-naphthyridin-2-one
• [1,5]Naphthyridine-2,4-diol
• 2,4-Dihydroxy-1,5-naphthyridine
• 2-hydroxy-1H-1,5-naphthyridin-4-one
• 4-hydroxy-1H-[1,5]naphthyridin-2-one
• 1,5-Naphthyridin-2(1H)-one, 4-hydroxy-
• HQYPFQDZOGVWCZ-UHFFFAOYSA-N
• 2-Hydroxy-1,5-naphthyridin-4(1H)-one
• AS-50185
• 4-hydroxy-1,2-dihydro-1,5-naphthyridin-2-one
• SMSSF-0625247
• SCHEMBL4754656
• DB-083412
• MFCD13179313
• 1,5-Naphthyridine-2,4-diol
• EN300-220440
• 60058-16-4
• DTXSID60716256
• [1,5]Naphthyridine-2,4-diol #
• AKOS015856455
• O11237
• Z2211231693
• AMS_CNC_ID-465637018

• MDL： MFCD13179313
• Inchi： 1S/C8H6N2O2/c11-6-4-7(12)10-5-2-1-3-9-8(5)6/h1-4H,(H2,10,11,12)
• InChI Key： HQYPFQDZOGVWCZ-UHFFFAOYSA-N
• SMILES： OC1=CC(NC2C=CC=NC=21)=O

Computed Properties

• Exact Mass: 162.04300
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >360 ºC
• Solubility: Slightly soluble (4.4 g/l) (25 º C),
• PSA: 65.98000
• LogP: 0.62870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4-hydroxy-1,5-Naphthyridin-2(1H)-one

Introduction to 4-hydroxy-1,5-Naphthyridin-2(1H)-one (CAS No: 60058-16-4)

4-hydroxy-1,5-Naphthyridin-2(1H)-one, identified by its Chemical Abstracts Service (CAS) number 60058-16-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structurally unique scaffold that exhibits a broad spectrum of biological activities. The presence of both hydroxyl and carbonyl functional groups in its molecular structure imparts distinctive reactivity and potential therapeutic applications.

The chemical structure of 4-hydroxy-1,5-Naphthyridin-2(1H)-one consists of a fused bicyclic system containing nitrogen atoms at the 1 and 5 positions, with a hydroxyl group at the 4-position and a carbonyl group at the 2-position. This arrangement contributes to its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. The compound's solubility profile and stability under different conditions further enhance its utility in synthetic and pharmaceutical applications.

In recent years, 4-hydroxy-1,5-Naphthyridin-2(1H)-one has been extensively studied for its potential pharmacological properties. Research has demonstrated its efficacy in multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound's ability to modulate key cellular pathways has made it a subject of interest for developing novel therapeutic agents. Specifically, studies have highlighted its interaction with enzymes and receptors involved in inflammation and cancer progression.

One of the most compelling aspects of 4-hydroxy-1,5-Naphthyridin-2(1H)-one is its role as a precursor in the synthesis of more complex derivatives. Medicinal chemists have leveraged this scaffold to develop molecules with enhanced binding affinity and improved pharmacokinetic profiles. For instance, modifications at the hydroxyl and carbonyl positions have led to compounds with superior bioavailability and reduced toxicity. These advancements underscore the versatility of 4-hydroxy-1,5-Naphthyridin-2(1H)-one as a building block in drug development.

The synthesis of 4-hydroxy-1,5-Naphthyridin-2(1H)-one involves multi-step organic reactions that require precise control over reaction conditions. Researchers have optimized synthetic pathways to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Advances in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly. These developments are crucial for scaling up production while maintaining high-quality standards.

From a computational chemistry perspective, 4-hydroxy-1,5-Naphthyridin-2(1H)-one has been used in virtual screening campaigns to identify potential drug candidates. Molecular docking studies have revealed its binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental investigations by accelerating the discovery process. The integration of computational methods with traditional wet chemistry has significantly enhanced the pace of drug development.

The pharmacological activity of 4-hydroxy-1,5-Naphthyridin-2(1H)-one has been further explored through preclinical studies. In vitro assays have demonstrated its ability to inhibit inflammatory cytokines and growth factor receptors associated with cancer cell proliferation. Additionally, animal models have shown promising results in reducing tumor burden and improving survival rates. These findings support the potential of this compound as an effective therapeutic agent in oncology.

Regulatory considerations play a critical role in the development and commercialization of 4-hydroxy-1,5-Naphthyridin-2(1H)-one. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets safety and quality standards before reaching clinical trials. Regulatory agencies require comprehensive data on chemical purity, stability, and toxicology to approve new drug candidates. The rigorous testing protocols underscore the importance of adhering to regulatory guidelines throughout the drug development lifecycle.

The future prospects of 4-hydroxy-1,5-Naphthyridin-2(1H)-one are promising, with ongoing research focusing on expanding its therapeutic applications. Investigational studies are exploring its potential in treating neurodegenerative disorders by targeting specific protein aggregates associated with these conditions. Furthermore, nanotechnology-based delivery systems are being developed to enhance the bioavailability and targeted delivery of this compound. These innovations hold promise for improving treatment outcomes across multiple diseases.

In conclusion,4-hydroxy-1,5-Naphthyridin-2(1H)-one (CAS No: 60058-16-4) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its broad biological activity, making it a valuable scaffold for drug discovery. Advances in synthetic chemistry, computational methods, and preclinical research continue to expand its therapeutic possibilities. As scientific understanding evolves,4-hydroxy-1,5-Naphthyridin-2(1H)-one is poised to play an increasingly important role in developing novel treatments for various diseases.